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Compound of Interest

Compound Name:
1,1-Bis(4-chlorophenyl)-1,2-

ethanediol

CAS No.: 4217-64-5

Cat. No.: B13826761

Get Quote

1,1-Bis(4-chlorophenyl)-1,2-ethanediol belongs to the class of chlorinated organic

compounds, which are known for their potential toxicity and environmental persistence.[1]

While specific toxicological data for this exact compound is not readily available, its structure,

featuring two chlorophenyl groups, suggests that it should be handled with the same

precautions as other persistent organic pollutants (POPs).[2][3] Compounds with a higher

degree of chlorination tend to have lower water solubility and greater persistence in the

environment.[4]

Key Characteristics and Hazards:
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Property Value/Information Source

Molecular Formula C₁₄H₁₂Cl₂O₂ [5]

Molecular Weight 283.1 g/mol [5]

Appearance
Likely a solid at room

temperature

Inferred from similar

compounds

Primary Hazards

Potential for skin and eye

irritation. Harmful if swallowed

or inhaled. Suspected of

causing long-term damage to

organs through repeated

exposure. Very toxic to aquatic

life with long-lasting effects.

[6][7]

Environmental Fate

Chlorinated organic

compounds are generally

persistent and can

bioaccumulate.[2] They are

subject to slow degradation in

the environment through

processes like microbial action

and photolysis.[1]

Pre-Disposal and Handling Protocols
Proper disposal begins with safe handling and storage practices to minimize exposure and

prevent accidental release into the environment.

2.1. Personal Protective Equipment (PPE)

Before handling 1,1-Bis(4-chlorophenyl)-1,2-ethanediol, ensure the following PPE is worn:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Use impervious gloves (e.g., nitrile rubber) and wear a lab coat or chemical-

resistant apron.[8]
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Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator with an appropriate particulate filter.

2.2. Storage

Store the chemical in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area.[8] Keep it away from incompatible materials, such as strong oxidizing agents.

[9]

Step-by-Step Disposal Procedure
The disposal of 1,1-Bis(4-chlorophenyl)-1,2-ethanediol must be conducted as hazardous

waste. Do not dispose of this chemical down the drain or in regular trash.

Step 1: Waste Identification and Segregation

Characterize the Waste: All waste containing 1,1-Bis(4-chlorophenyl)-1,2-ethanediol must

be classified as hazardous chemical waste. Under the Resource Conservation and Recovery

Act (RCRA), waste containing chlorinated solvents is typically considered hazardous.[10]

Segregate the Waste:

Solid Waste: Collect any solid residue, contaminated labware (e.g., weighing boats, filter

paper), and contaminated PPE in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and

labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Step 2: Waste Containerization and Labeling

Container Selection: Use containers that are chemically resistant and have a secure, tight-

fitting lid.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "1,1-Bis(4-chlorophenyl)-1,2-ethanediol," and any other components in the
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waste stream. The label should also indicate the primary hazards (e.g., "Toxic,"

"Environmental Hazard").

Step 3: On-Site Accumulation and Storage

Accumulation Point: Store the sealed hazardous waste container in a designated satellite

accumulation area or a central hazardous waste storage area.

Storage Conditions: The storage area must be secure, well-ventilated, and have secondary

containment to prevent spills from reaching the environment.

Step 4: Arranging for Professional Disposal

Contact a Licensed Waste Hauler: The disposal of this hazardous waste must be handled by

a licensed and certified hazardous waste disposal company.

Provide Documentation: Be prepared to provide the waste hauler with a Safety Data Sheet

(if available) or detailed information about the chemical composition of the waste.

Preferred Disposal Method: The recommended disposal method for chlorinated organic

compounds is high-temperature incineration in a permitted hazardous waste incinerator.[10]

This process is designed to destroy the compound and scrub harmful combustion

byproducts, such as hydrochloric acid (HCl), from the emissions.[11] Landfilling is not a

recommended disposal method for this type of chemical.[10]

Spill and Emergency Procedures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

4.1. Small Spills

Evacuate and Ventilate: If safe to do so, evacuate the immediate area and ensure adequate

ventilation.[8]

Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain

the spill. Do not use combustible materials like paper towels as the primary absorbent.
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Collect the Waste: Carefully scoop the absorbed material and any remaining solid into a

labeled hazardous waste container.[8]

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),

and collect the cleaning materials as hazardous waste.

4.2. Large Spills

Evacuate Immediately: Evacuate the area and contact your institution's emergency response

team or local emergency services.

Prevent Entry into Waterways: If possible, and without risking personal safety, take steps to

prevent the spill from entering drains or waterways.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1,1-
Bis(4-chlorophenyl)-1,2-ethanediol.

Start: Generation of Waste

Characterize Waste
(Solid or Liquid)

Spill Occurs

Segregate into
Designated Container

Label Container
'Hazardous Waste'

Store in Satellite
Accumulation Area

Arrange for Professional
Disposal

High-Temperature
Incineration

Small Spill Protocol:
Contain & Clean

Small

Large Spill Protocol:
Evacuate & Call for Help

Large

Collect Spill Waste
as Hazardous

Click to download full resolution via product page

Caption: Disposal decision workflow for 1,1-Bis(4-chlorophenyl)-1,2-ethanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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